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Compound of Interest

Compound Name: AC 187

Cat. No.: B549430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AC 187 is a potent and selective antagonist of the amylin receptor. It is a synthetic peptide that

has been instrumental in studying the physiological roles of amylin, a pancreatic beta-cell

hormone involved in glycemic control and energy homeostasis. Due to its antagonistic

properties, AC 187 is a valuable tool in research areas such as diabetes, obesity, and

neurodegenerative diseases, where it has been shown to block amyloid β-induced

neurotoxicity. Proper preparation of AC 187 stock solutions is critical for obtaining accurate and

reproducible experimental results. These application notes provide detailed protocols for the

preparation, storage, and handling of AC 187 stock solutions.

Quantitative Data Summary
For ease of reference and calculation, the key quantitative data for AC 187 are summarized in

the table below.
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Property Value

Molecular Formula C₁₂₇H₂₀₅N₃₇O₄₀

Molecular Weight 2890.19 g/mol

Appearance Lyophilized white powder

Solubility

Soluble in water (enhanced by TFA salt) and

DMSO. For hydrophobic peptides like AC 187,

initial dissolution in DMSO is recommended.[1]

[2][3]

Recommended Solvents

Dimethyl sulfoxide (DMSO) for high-

concentration stock solutions. Sterile water or

PBS for working solutions.

Storage of Lyophilized Powder Store at -20°C or -80°C for long-term stability.[4]

Stock Solution Storage

Aliquot and store at -20°C for up to 1 month or

-80°C for up to 6 months. Avoid repeated

freeze-thaw cycles.

Experimental Protocols
Materials

Lyophilized AC 187 peptide

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile, nuclease-free water or phosphate-buffered saline (PBS)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Microcentrifuge
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Protocol 1: Preparation of a 10 mM AC 187 Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of AC 187 in

DMSO.

1. Pre-Reconstitution Handling:

Before opening, allow the vial of lyophilized AC 187 to equilibrate to room temperature for at
least 15-20 minutes. This prevents condensation from forming inside the vial.
Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 1 minute) to ensure all the
lyophilized powder is at the bottom of the vial.[1]

2. Calculation of Required DMSO Volume:

To prepare a 10 mM stock solution, the amount of DMSO to be added will depend on the
mass of the lyophilized peptide provided by the manufacturer.
Use the following formula to calculate the required volume of DMSO:

3. Reconstitution:

Carefully add the calculated volume of anhydrous, sterile DMSO to the vial containing the
lyophilized AC 187.
Recap the vial securely and gently vortex or swirl the vial for 1-2 minutes until the peptide is
completely dissolved.[5][6] A clear solution should be obtained.
If complete dissolution is not achieved, sonication in a water bath for a few minutes can aid
in dissolving the peptide.[1]

4. Aliquoting and Storage:

Once the peptide is fully dissolved, it is recommended to aliquot the stock solution into
smaller, single-use volumes in sterile polypropylene microcentrifuge tubes. This minimizes
the number of freeze-thaw cycles.
Label each aliquot clearly with the name of the compound, concentration, date of
preparation, and solvent.
Store the aliquots at -80°C for long-term storage (up to 6 months). For short-term storage,
-20°C is suitable for up to 1 month.
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Protocol 2: Preparation of a Working Solution
This protocol describes the dilution of the high-concentration DMSO stock solution to a final

working concentration in an aqueous buffer.

1. Determine the Desired Final Concentration and Volume:

Decide on the final concentration of AC 187 and the total volume of the working solution
required for your experiment.

2. Calculation of Dilution:

Use the M1V1 = M2V2 formula to calculate the volume of the stock solution needed:

3. Dilution Procedure:

Add the required volume of the aqueous buffer to a sterile tube.
Add the calculated volume of the AC 187 DMSO stock solution to the buffer.
Gently mix the solution by pipetting up and down or by brief vortexing.
The final concentration of DMSO in the working solution should be kept as low as possible
(typically <0.5%) to avoid solvent-induced effects on cells or assays.[3][7]
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Caption: Workflow for preparing AC 187 stock and working solutions.
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Caption: Amylin receptor signaling pathway and antagonism by AC 187.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b549430?utm_src=pdf-body-img
https://www.benchchem.com/product/b549430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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